4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol
• InChI: InChI=1S/C15H15NO2/c1-2-11-8-9-14(17)13(10-11)15(16-18)12-6-4-3-5-7-12/h3-10,17-18H,2H2,1H3/b16-15+
• InChI Key: VVPDLAYYSZIGMD-FOCLMDBBSA-N
• Isomeric SMILES: CCC1=CC(=C(C=C1)O)/C(=N/O)/C2=CC=CC=C2
• Canonical SMILES: CCC1=CC(=C(C=C1)O)C(=NO)C2=CC=CC=C2

Description

4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol is an organic compound that belongs to the class of phenols. Phenols are characterized by the presence of a hydroxyl group (-OH) attached to an aromatic hydrocarbon group. This compound is notable for its unique structure, which includes an ethyl group, a hydroxy group, and a phenylcarbonimidoyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of an aryl halide with a nucleophile. This reaction typically requires the presence of a strong base, such as sodium hydroxide (NaOH), and is carried out under reflux conditions .

Industrial Production Methods

In industrial settings, the production of this compound may involve the use of advanced catalytic processes to enhance yield and purity. The specific conditions and catalysts used can vary depending on the desired scale and application of the compound.

Chemical Reactions Analysis

Types of Reactions

4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones, which are important intermediates in various chemical processes.

Reduction: Reduction reactions can convert the compound into its corresponding hydroxy derivatives.

Substitution: Electrophilic substitution reactions, such as nitration and halogenation, can introduce additional functional groups into the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like nitric acid (HNO3) for nitration and halogens (Cl2, Br2) for halogenation are commonly employed.

Major Products Formed

The major products formed from these reactions include quinones, hydroxy derivatives, and various substituted phenols, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of phenolic resins and other industrial chemicals

Mechanism of Action

The mechanism of action of 4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol involves its interaction with various molecular targets. The compound can act as a potent proteolytic agent, dissolving tissue on contact via proteolysis. It can also produce chemical neurolysis when injected next to a nerve, affecting nerve fibers .

Comparison with Similar Compounds

Similar Compounds

4-ethylphenol: Similar in structure but lacks the hydroxy and phenylcarbonimidoyl groups.

2-methoxyphenol: Contains a methoxy group instead of the ethyl and phenylcarbonimidoyl groups.

Phenol: The simplest phenol, lacking the additional substituents present in 4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol

Uniqueness

4-ethyl-2-[(E)-N-hydroxy-C-phenylcarbonimidoyl]phenol is unique due to its combination of functional groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various applications in research and industry.